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Abstract
This document provides detailed application notes and protocols for the use of Palomid 529
(also known as RES-529) in cell culture experiments. Palomid 529 is a potent and selective

small molecule inhibitor of the phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of

rapamycin (mTOR) signaling pathway.[1][2][3] Uniquely, it functions by inducing the

dissociation of both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2), thereby

inhibiting downstream signaling cascades that are crucial for cell growth, proliferation, survival,

and angiogenesis.[1][2][4] These protocols are intended for researchers, scientists, and drug

development professionals working in oncology, angiogenesis, and cell biology.

Introduction to Palomid 529
Palomid 529 (P529) is a synthetic small molecule that effectively inhibits the PI3K/Akt/mTOR

pathway, a critical signaling network frequently dysregulated in cancer.[4][5] Its mechanism of

action involves the disruption of the mTORC1 and mTORC2 complexes, leading to the

dephosphorylation of key downstream effectors such as Akt at serine 473 (S473), ribosomal

protein S6, and 4E-BP1.[1][3] This dual inhibition of mTORC1 and mTORC2 distinguishes

Palomid 529 from rapamycin and its analogs, which primarily target mTORC1. By inhibiting

both complexes, Palomid 529 can overcome some of the feedback activation of Akt that limits

the efficacy of mTORC1-selective inhibitors.[5]
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The anti-proliferative and pro-apoptotic effects of Palomid 529 have been demonstrated in a

variety of cancer cell lines, including those from glioblastoma, prostate cancer, and breast

cancer.[1][3] Furthermore, it exhibits potent anti-angiogenic properties by inhibiting endothelial

cell proliferation and tube formation.[5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway targeted by Palomid 529 and a general

experimental workflow for its use in cell culture.
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Caption: Palomid 529 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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